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Compound of Interest

Compound Name: 1-Mercapto-2-propanol

Cat. No.: B090344

Essential Safety and Handling Guide for 1-Mercapto-
2-propanol

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 1-Mercapto-2-propanol, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring a safe laboratory
environment.

Chemical Properties and Hazards

1-Mercapto-2-propanol (also known as thioglycerol) is a combustible liquid with a strong,
unpleasant odor characteristic of mercaptans.[1] It is considered a hazardous substance and
can cause skin and eye irritation, as well as respiratory irritation.[2] It may also cause skin
sensitization upon contact.[1]

Personal Protective Equipment (PPE) Recommendations

Due to the hazardous nature of 1-Mercapto-2-propanol, a comprehensive personal protective
equipment (PPE) strategy is mandatory. The following table summarizes the recommended
PPE for handling this chemical.
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PPE Category

Minimum Requirement

Recommended for Higher
Concentrations or Splash
Potential

Eye and Face Protection

Chemical splash goggles
meeting ANSI Z87.1 or EN 166
standards.[1][2]

A full-face shield worn over
chemical splash goggles is
recommended when there is a

significant risk of splashing.

Hand Protection

Chemical-resistant gloves.
Specific materials
recommended include PVC,
Neoprene, Butyl rubber, and
Viton®.[1][3] Double gloving is
a good practice to enhance

safety.[3]

Heavy-duty, chemical-resistant
gloves should be used.
Regularly inspect gloves for
any signs of degradation or

tears before and during use.[3]

Body Protection

A flame-resistant lab coat.[2]

A chemical-resistant apron or
coveralls worn over a flame-
resistant lab coat provides

additional protection.[1]

Respiratory Protection

All handling should be
conducted in a certified

chemical fume hood.[3]

For spill cleanup or in
situations where engineering
controls are insufficient, a full-
face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)
respirator cartridges may be

necessary.[2]

Foot Protection

Closed-toe, chemical-resistant

shoes.

Chemical-resistant boot covers
may be necessary in areas

with a high risk of spills.

Quantitative Data on Glove Compatibility

Specific quantitative breakthrough time data for 1-Mercapto-2-propanol is not readily available

in publicly accessible safety data sheets or chemical resistance databases. The information
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provided is generally qualitative. It is crucial to consult the glove manufacturer's specific
chemical resistance guides or contact their technical support for the most accurate and detailed
information regarding glove compatibility and breakthrough times for 1-Mercapto-2-propanol.

Operational and Disposal Plans

A systematic approach to the handling and disposal of 1-Mercapto-2-propanol is essential to
mitigate risks at every stage.

Experimental Protocols: Safe Handling Procedures

» Preparation: Before beginning any work, ensure that a proper risk assessment has been
conducted. All necessary PPE must be donned correctly, and the chemical fume hood must
be certified and functioning properly.[3] Have a spill kit readily available.

» Dispensing: Carefully dispense the required amount of 1-Mercapto-2-propanol within the
chemical fume hood to avoid the inhalation of vapors and to contain any potential splashes.
Use appropriate tools, such as a pipette with a bulb or a syringe.

» Reaction Setup: If the chemical is to be used in a reaction, ensure the apparatus is securely
assembled within the fume hood.

o Post-Experiment: After the experiment is complete, decontaminate all glassware and
equipment that has come into contact with 1-Mercapto-2-propanol.

Emergency Procedures: Spill and Exposure

e Minor Spill:
o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent
material (e.g., sand, vermiculite).

o WARNING: Never use dry, powdered hypochlorite or other strong oxidizers for mercaptan
spills, as this can lead to autoignition.[1]
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o Collect the contaminated absorbent material and place it in a sealed, labeled container for
hazardous waste disposal.[4]

o Clean the spill area with soap and water, collecting the cleaning water for disposal as
hazardous waste.[1][4]

e Major Spill:

o Evacuate the area immediately and alert emergency responders.[1]

o Close off the affected area and prevent re-entry.

o Provide emergency responders with the location and nature of the hazard.[1]
e Personnel Exposure:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an emergency eyewash station, occasionally lifting the upper and lower eyelids. Seek
immediate medical attention.[1]

o Skin Contact: Immediately remove all contaminated clothing and flush the affected skin
with plenty of water and soap for at least 15 minutes.[1] Seek medical attention if irritation
develops or persists.

o Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[2]

o Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate
medical attention.[2]

Disposal Plan

All waste containing 1-Mercapto-2-propanol must be treated as hazardous waste and
disposed of in accordance with local, state, and federal regulations.[1]

e Unused Chemical: Collect and store unused 1-Mercapto-2-propanol in its original or a
compatible, tightly sealed container. Label the container clearly as "Hazardous Waste" with
the full chemical name.
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o Contaminated Materials: All disposable items that have come into contact with the chemical,
such as gloves, absorbent pads, and pipette tips, must be collected in a designated, sealed,
and labeled hazardous waste container.[4]

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate must be collected as hazardous waste.[4] After rinsing, deface the label on the
container before disposing of it as regular laboratory waste, in accordance with institutional
guidelines.[4]

e Waste Pickup: Arrange for the pickup and disposal of all hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed professional waste
disposal service.[4]

Visual Workflow Guides

The following diagrams illustrate the procedural workflows for PPE selection and chemical
disposal.
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Caption: PPE Selection Workflow for 1-Mercapto-2-propanol.
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Caption: Disposal Plan for 1-Mercapto-2-propanol Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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